Cas no 111189-55-0 (3-bromo-6-chlorobenzo[pqr]tetraphene)

• Product Name: 3-bromo-6-chlorobenzo[pqr]tetraphene
• CAS No: 111189-55-0
• MF: C₂₀H₁₀BrCl
• MW: 365.650403499603
• CID: 1196651
• PubChem ID: 183200
• Update Time: 2025-04-20

3-bromo-6-chlorobenzo[pqr]tetraphene Chemical and Physical Properties

Names and Identifiers

• 3-bromo-6-chlorobenzo[pqr]tetraphene
• 3-bromo-6-chlorobenzo[a]pyrene
• DTXSID20149526
• 3-Bromo-6-chlorobenzo(a)pyrene
• 111189-55-0

• Inchi： 1S/C20H10BrCl/c21-17-10-6-11-5-7-13-12-3-1-2-4-14(12)20(22)16-9-8-15(17)18(11)19(13)16/h1-10H
• InChI Key： HQHJUSIWNGGQIR-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=CC=C3C4C=CC=CC=4C(=C4C=CC=1C2=C34)Cl

Computed Properties

• Exact Mass: 363.9655
• Monoisotopic Mass: 363.96544g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 22
• Rotatable Bond Count: 0
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.6
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0